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Compound of Interest

Compound Name: AST5902

Cat. No.: B11937928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of AST5902
trimesylate for use in both in vitro and in vivo experimental settings. Adherence to these

guidelines is crucial for ensuring the consistency and reproducibility of experimental results.

Compound Information
AST5902 is the principal active metabolite of Alflutinib (AST2818) and functions as an inhibitor

of the Epidermal Growth Factor Receptor (EGFR).[1][2][3][4] It is supplied as AST5902
trimesylate.
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Property Value Reference

Chemical Name

N-(5-{[4-(1-methyl-1H-indol-3-

yl)pyrimidin-2-yl]amino}-2-

{methyl[2-

(methylamino)ethyl]amino}-6-

(2,2,2-trifluoroethoxy)pyridin-3-

yl)prop-2-enamide;

tris(methanesulfonic acid)

[1]

Molecular Formula C30H41F3N8O11S3 [1][2]

Molecular Weight 842.88 g/mol [1][2][5]

CAS Number 2929417-90-1 [1]

Appearance Yellow to orange solid [2]

Solubility Data
The solubility of AST5902 trimesylate is a critical factor in the preparation of stock solutions. It

is important to use high-quality, anhydrous solvents to achieve the desired concentrations.

Solvent
Maximum
Concentration

Notes Reference

DMSO 50 mg/mL (59.32 mM)

Use of fresh,

anhydrous DMSO is

recommended.

Sonication may be

required for complete

dissolution.

Hygroscopic DMSO

can significantly

reduce solubility.

[1][2][3][5]

Water 100 mg/mL - [5]

Ethanol Insoluble - [5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.xcessbio.com/products/m35039
https://www.xcessbio.com/products/m35039
https://www.medchemexpress.com/ast5902-trimesylate.html
https://www.xcessbio.com/products/m35039
https://www.medchemexpress.com/ast5902-trimesylate.html
https://www.selleckchem.com/products/ast5902.html
https://www.xcessbio.com/products/m35039
https://www.medchemexpress.com/ast5902-trimesylate.html
https://www.benchchem.com/product/b11937928?utm_src=pdf-body
https://www.xcessbio.com/products/m35039
https://www.medchemexpress.com/ast5902-trimesylate.html
https://www.glpbio.com/ast5902-trimesylate.html
https://www.selleckchem.com/products/ast5902.html
https://www.selleckchem.com/products/ast5902.html
https://www.selleckchem.com/products/ast5902.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol details the preparation of a 50 mM stock solution of AST5902 in DMSO, suitable

for further dilution in cell culture media for various in vitro assays.

Materials:

AST5902 trimesylate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of AST5902:

To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L × 0.001 L × 842.88 g/mol × 1000 mg/g = 42.14 mg

Dissolution:

Aseptically weigh 42.14 mg of AST5902 trimesylate powder and transfer it to a sterile vial.

Add 1 mL of anhydrous, sterile DMSO.

Vortex the solution thoroughly for 2-3 minutes.
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If complete dissolution is not achieved, sonicate the vial in a water bath for 5-10 minutes.

[1][2][3]

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[2][5]

Avoid repeated freeze-thaw cycles.[2][5]

Protocol 2: Preparation of Formulation for In Vivo Oral
Administration
This protocol provides two options for preparing a formulation of AST5902 suitable for oral

gavage in animal models. These formulations aim to enhance the bioavailability of the

compound.

Materials:

AST5902 trimesylate powder

Anhydrous DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

20% SBE-β-CD in Saline

Sterile tubes

Vortex mixer

Formulation A: DMSO/PEG300/Tween-80/Saline[2]
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This formulation results in a clear solution with a solubility of at least 2.5 mg/mL (2.97 mM).[2]

Procedure:

Prepare a 25 mg/mL stock solution in DMSO.

To prepare 1 mL of the final formulation:

Add 100 µL of the 25 mg/mL AST5902 stock in DMSO to 400 µL of PEG300. Mix

thoroughly.[2]

Add 50 µL of Tween-80 and mix until the solution is homogeneous.[2]

Add 450 µL of saline to bring the final volume to 1 mL. Mix well.[2]

Formulation B: DMSO/SBE-β-CD in Saline[2]

This formulation also yields a clear solution with a solubility of at least 2.5 mg/mL (2.97 mM).[2]

Procedure:

Prepare a 25 mg/mL stock solution in DMSO.

To prepare 1 mL of the final formulation:

Add 100 µL of the 25 mg/mL AST5902 stock in DMSO to 900 µL of 20% SBE-β-CD in

saline.[2]

Mix thoroughly until a clear solution is obtained.

Signaling Pathway and Experimental Workflow
Mechanism of Action: EGFR Signaling Pathway
Inhibition
AST5902 acts as an inhibitor of the Epidermal Growth Factor Receptor (EGFR), a key receptor

tyrosine kinase involved in cell proliferation, survival, and differentiation. The diagram below

illustrates the canonical EGFR signaling pathway and the point of inhibition by AST5902. Upon
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ligand binding, EGFR dimerizes and autophosphorylates, initiating downstream signaling

cascades such as the RAS/RAF/MEK/ERK and PI3K/Akt pathways, which ultimately promote

tumor growth and survival. AST5902 blocks the kinase activity of EGFR, thereby inhibiting

these downstream signals.
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Caption: EGFR signaling pathway and inhibition by AST5902.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b11937928?utm_src=pdf-body-img
https://www.benchchem.com/product/b11937928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing AST5902 stock solutions for

experimental use.
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Caption: Workflow for AST5902 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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